Cas no 1251558-24-3 (5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide)

• Product Name: 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide
• CAS No: 1251558-24-3
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 6323044
• PubChem ID: 49678242
• Update Time: 2025-10-30

5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide
• 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1H-quinolin-7-yl)benzamide
• AKOS024529066
• SR-01000926565
• F6021-0113
• VU0529487-1
• SR-01000926565-1
• 1251558-24-3

• Inchi： 1S/C18H15ClN2O3/c1-10-7-17(22)21-15-9-12(4-5-13(10)15)20-18(23)14-8-11(19)3-6-16(14)24-2/h3-9H,1-2H3,(H,20,23)(H,21,22)
• InChI Key： KHSROBJREJHBIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1C=CC2C(C)=CC(NC=2C=1)=O)=O)OC

Computed Properties

• Exact Mass: 342.077
• Monoisotopic Mass: 342.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.7

Additional information on 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide

Comprehensive Overview of 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide (CAS No. 1251558-24-3)

The compound 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide (CAS No. 1251558-24-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a quinolinone core with a benzamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide fits into this trend due to its structural features, which are often associated with bioactive compounds. Its chloro and methoxy substituents enhance its binding affinity, while the dihydroquinolinone scaffold provides metabolic stability—a critical factor in drug design.

The synthesis of CAS No. 1251558-24-3 involves multi-step organic reactions, including amide coupling and cyclization techniques. These processes are optimized to achieve high purity and yield, ensuring reproducibility in research settings. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess its quality, meeting the stringent standards required for preclinical studies.

One of the most searched questions in the field is: "What are the potential therapeutic applications of quinolinone derivatives?" This compound’s 4-methyl-2-oxo-1,2-dihydroquinolin-7-yl group aligns with the pharmacophores of several FDA-approved drugs, suggesting its relevance in anti-inflammatory, anticancer, or neuroprotective therapies. Researchers are also exploring its role in signal transduction pathways, a hot topic in molecular biology.

From an SEO perspective, keywords like "quinolinone-based drug candidates", "benzamide derivatives in medicine", and "CAS 1251558-24-3 supplier" are frequently queried by scientists and procurement specialists. This reflects the growing commercial and academic interest in the compound. Its lipophilicity and hydrogen-bonding capacity further make it a candidate for structure-activity relationship (SAR) studies, a cornerstone of modern medicinal chemistry.

Environmental and safety considerations are also paramount. While 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1,2-dihydroquinolin-7-yl)benzamide is not classified as hazardous, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended during laboratory work. Disposal should adhere to local regulations to minimize ecological impact, a concern increasingly highlighted in green chemistry initiatives.

In summary, CAS No. 1251558-24-3 represents a promising scaffold for drug development, with its multifunctional chemical architecture offering diverse research opportunities. As the scientific community continues to investigate its properties, this compound may soon emerge as a key player in the next generation of targeted therapies.